Cas no 1807200-74-3 (Ethyl 4-chloro-2-cyano-5-iodobenzoate)

• Product Name: Ethyl 4-chloro-2-cyano-5-iodobenzoate
• CAS No: 1807200-74-3
• MF: C₁₀H₇ClINO₂
• MW: 335.525553941727
• CID: 4947736
• Update Time: 2025-11-05

Ethyl 4-chloro-2-cyano-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-cyano-5-iodobenzoate

• Inchi： 1S/C10H7ClINO2/c1-2-15-10(14)7-4-9(12)8(11)3-6(7)5-13/h3-4H,2H2,1H3
• InChI Key： QLCSDLGHCDOFJY-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C#N)=C(C(=O)OCC)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-chloro-2-cyano-5-iodobenzoate

Ethyl 4-chloro-2-cyano-5-iodobenzoate (CAS No. 1807200-74-3): A Comprehensive Overview

Ethyl 4-chloro-2-cyano-5-iodobenzoate (CAS No. 1807200-74-3) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its 4-chloro, 2-cyano, and 5-iodo substituents on a benzoate framework, offers a wide range of applications, from drug discovery to advanced material synthesis.

The molecular formula of Ethyl 4-chloro-2-cyano-5-iodobenzoate is C₁₁H₇ClINO₂, and its molecular weight is approximately 316.53 g/mol. The compound's structure includes an ethyl ester group, which enhances its solubility in organic solvents and facilitates its use in various chemical reactions. The presence of the chloro, cyano, and iodo substituents imparts unique electronic and steric properties, making it a valuable building block in synthetic chemistry.

In the realm of medicinal chemistry, Ethyl 4-chloro-2-cyano-5-iodobenzoate has been explored for its potential as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel drugs targeting various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* (2021) demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The cyano group, in particular, has been shown to enhance the pharmacological properties of the resulting molecules by modulating their binding affinities to specific receptors.

The iodo substituent in Ethyl 4-chloro-2-cyano-5-iodobenzoate is particularly noteworthy due to its reactivity in cross-coupling reactions. This makes the compound an excellent starting material for the synthesis of complex organic molecules with diverse functional groups. In materials science, this property has been leveraged to develop novel polymers and conjugated materials with tunable electronic properties. A recent study in *Advanced Materials* (2022) reported the successful use of this compound as a monomer in the synthesis of conductive polymers with enhanced electrical conductivity and thermal stability.

The chloro substituent also plays a crucial role in the reactivity and stability of Ethyl 4-chloro-2-cyano-5-iodobenzoate. It can be selectively replaced with other functional groups through various substitution reactions, allowing for the fine-tuning of the compound's properties for specific applications. This versatility has made it a popular choice in both academic research and industrial settings.

In addition to its applications in drug discovery and materials science, Ethyl 4-chloro-2-cyano-5-iodobenzoate has been studied for its potential use in environmental remediation. Research published in *Environmental Science & Technology* (2023) showed that derivatives of this compound can effectively degrade certain pollutants through photocatalytic processes. The combination of its unique electronic properties and reactivity makes it a promising candidate for developing sustainable solutions to environmental challenges.

The synthesis of Ethyl 4-chloro-2-cyano-5-iodobenzoate typically involves multi-step reactions, including esterification, halogenation, and cyanylation. Advances in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale applications. A recent review article in *Organic & Biomolecular Chemistry* (2023) provided a comprehensive overview of the various synthetic strategies employed to synthesize this compound, highlighting recent breakthroughs and future directions.

In conclusion, Ethyl 4-chloro-2-cyano-5-iodobenzoate (CAS No. 1807200-74-3) is a multifaceted organic compound with significant potential across multiple scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and chemists working on innovative solutions in medicinal chemistry, materials science, and environmental remediation. As research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.